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Ethyl-d5 2-Methylbutyrate (CAS: 1082581-95-0) is a stable isotope-labeled (SIL) form of the
naturally occurring ester, Ethyl 2-Methylbutyrate.[1] While its non-deuterated counterpart is a
well-known flavoring and fragrance compound found in fruits like apples and strawberries[1][2]
[3], the scientific utility of Ethyl-d5 2-Methylbutyrate lies in its application as a high-fidelity
internal standard for quantitative analysis. The replacement of five hydrogen atoms with their
heavier, stable isotope, deuterium, on the ethyl moiety renders the molecule chemically
identical to the analyte but mass-shiftable, making it distinguishable by mass spectrometry.[4]

This guide provides a comprehensive technical overview of Ethyl-d5 2-Methylbutyrate,
detailing its chemical structure, the rationale for its use in analytical chemistry, its synthesis and
characterization, and a practical protocol for its application. It is intended for researchers,
analytical scientists, and drug development professionals who require high accuracy and
precision in quantitative mass spectrometry-based assays.

Part 1: Core Chemical Structure and
Physicochemical Properties
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Ethyl-d5 2-Methylbutyrate is structurally analogous to Ethyl 2-Methylbutyrate, with the
defining feature being the isotopic labeling of the ethyl group.

e Molecular Formula: C7HeDs02[1][5]
e Molecular Weight: 135.22 g/mol [1][5]
e Synonyms: Ethyl-d5 2-methylbutanoate, 2-Methylbutanoic acid ethyl-1,1,2,2,2-d5 ester[1][5]

The deuterium labeling imparts a slight increase in molecular weight compared to the native
compound (C7H1402, MW = 130.18 g/mol ) but results in nearly identical physicochemical
properties, which is the critical feature for its function as an internal standard.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1. pharmaffiliates.com [pharmaffiliates.com]

e 2. Ethyl 2-methylbutyrate | 7452-79-1 [chemicalbook.com]

o 3. 2-FAETERZEE 99% | Sigma-Aldrich [sigmaaldrich.com]

e 4. benchchem.com [benchchem.com]

e 5. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd.

[splendidlab.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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